molecular formula C13H17F3N2O B1319323 2-(1-Methylpiperidin-4-yloxy)-5-(trifluoromethyl)benzenamine CAS No. 494777-68-3

2-(1-Methylpiperidin-4-yloxy)-5-(trifluoromethyl)benzenamine

Cat. No. B1319323
CAS RN: 494777-68-3
M. Wt: 274.28 g/mol
InChI Key: BJRXHLPHFDAZMA-UHFFFAOYSA-N
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Description

The compound is a derivative of aniline, which is an organic compound consisting of a phenyl group attached to an amino group. Aniline is the simplest and one of the most important aromatic amines .


Molecular Structure Analysis

The molecular structure of similar compounds consists of a phenyl group (a ring of six carbon atoms) attached to an amino group and various other functional groups .


Chemical Reactions Analysis

Aniline and its derivatives are involved in a wide range of chemical reactions, including electrophilic substitution and reactions with acids and bases .


Physical And Chemical Properties Analysis

Aniline is a colorless liquid with a characteristic odor. It is slightly soluble in water and mixes readily with most organic solvents .

Scientific Research Applications

Herbicide Use in Agriculture

Trifluralin, a compound closely related to 2-(1-Methylpiperidin-4-yloxy)-5-(trifluoromethyl)benzenamine, has been utilized as an effective herbicide in agriculture. Specifically, it has shown efficacy in controlling white campion in the establishment of birdsfoot trefoil, a forage legume (Wyse & Mcgraw, 1987).

Chemical Synthesis and Applications

The compound's activated trifluoromethyl group has been leveraged as a synthon in the synthesis of 4,5-dihydro-1H-imidazole and 1,4,5,6-tetrahydropyrimidine systems. This illustrates its potential in the field of chemical synthesis for creating novel molecular structures (Wydra, Patterson, & Strekowski, 1990).

Antimicrobial Properties

A series of N-((1H-benzoimidazol-1-yl) methyl)-4-(1-phenyl-5-substituted-4, 5-dihydro-1-benzoimidazol-1-yl) methyl)-4-(1-phenyl-5-substituted-4, 5-dihydro-1H-pyrazol-3-yl) benzenamine compounds, which include 2-(1-Methylpiperidin-4-yloxy)-5-(trifluoromethyl)benzenamine, have been synthesized and investigated for their antibacterial and antifungal properties. These compounds, including a derivative with a trifluoromethyl group, showed significant activity against various strains of human pathogenic microorganisms (Krishnanjaneyulu et al., 2014).

Environmental Fate Studies

Research on trifluralin, another related compound, has been conducted to understand its abiotic degradation pathways, particularly in reducing environments such as flooded soils and wetland sediments. This research is crucial for understanding the environmental fate of similar compounds (Klupinski & Chin, 2003).

Development of

Chemosensors4-Methoxy-N-((thiophen-2-yl)methyl)benzenamine, which is structurally related to 2-(1-Methylpiperidin-4-yloxy)-5-(trifluoromethyl)benzenamine, has been developed as a highly selective chemosensor for silver ions. This application demonstrates the potential for similar compounds in the development of selective detection systems for specific ions or molecules (Tharmaraj, Devi, & Pitchumani, 2012).

Corrosion Inhibition

Compounds like 4-(4-((Pyridin-2-yl)methyleneamino)phenoxy)-N-((pyridin-2-yl)methylene)benzenamine have been synthesized and studied for their ability to inhibit corrosion on mild steel surfaces in acidic environments. These studies highlight the potential of similar compounds, including 2-(1-Methylpiperidin-4-yloxy)-5-(trifluoromethyl)benzenamine, in industrial applications as corrosion inhibitors (Murmu et al., 2019).

Safety and Hazards

Aniline can be harmful if inhaled, ingested, or absorbed through the skin. It can cause methemoglobinemia, a condition in which the blood’s ability to carry oxygen is impaired .

Future Directions

Research into aniline and its derivatives continues in many areas, including their use in the manufacture of dyes, drugs, and plastics, as well as their potential environmental impact .

properties

IUPAC Name

2-(1-methylpiperidin-4-yl)oxy-5-(trifluoromethyl)aniline
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17F3N2O/c1-18-6-4-10(5-7-18)19-12-3-2-9(8-11(12)17)13(14,15)16/h2-3,8,10H,4-7,17H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BJRXHLPHFDAZMA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCC(CC1)OC2=C(C=C(C=C2)C(F)(F)F)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H17F3N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

274.28 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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